Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0195625 | 4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile hydrobromide | 103146-26-5 | C20H24BrFN2O2 |
| VC0195594 | Amitriptyline Impurity B | 1159-03-1 | C20H25NO |
| VC0195590 | Amitriptyline Impurity 1 | 1210-34-0 | C15H14O |
| VC0195587 | Amitriptyline Impurity A | 1210-35-1 | C15H12O |
| VC0195437 | (S)-Cloperastine | 132301-89-4 | C20H24ClNO |
| VC0195606 | Blonanserin | 132810-10-7 | C23H30FN3 |
| VC0195601 | Ethyl 3-amino-2-(((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)amino)benzoate | 136285-69-3 | C23H21N3O2 |
| VC0195600 | Methyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate | 139481-44-0 | C25H21N3O3 |
| VC0195582 | 2-(7-Methoxynaphthalen-1-yl)ethanamine hydrochloride | 139525-77-2 | C13H15NO HCl |
| VC0195316 | Carbamic acid, isopropyl-, 2-methyl-2-propyltrimethylene ester | 1729-14-2 | C15H30N2O4 |
| VC0195628 | (R,R)-Hydroxy Bupropion | 192374-15-5 | C13H18ClNO2 |
| VC0195583 | Amisulpride Impurity A (Sulpiride Impurity A) | 26116-12-1 | C7H16N2 |
| VC0195610 | Bupropion Morpholinol | 357399-43-0 | C13H18ClNO2 |
| VC0195525 | But-2-enedioic acid;1-[10-[3-(dimethylamino)propyl]phenothiazin-2-yl]ethanone | 3598-37-6 | C19H22N2OS.C4H4O4 |
| VC0195629 | 3-Oxo Citalopram | 372941-54-3 | C20H19FN2O2 |
| VC0195597 | 3-(9-Anthryl)acrylaldehyde | 38982-12-6 | C17H12O |
| VC0195620 | Citalopram EP Impurity B | 411221-53-9 | C20H21FN2O2 |
| VC0195618 | 3-(5H-Dibenzo(a,d)cyclohepten-5-ylidene)propyl(methyl)ammonium chloride | 438-59-5 | C19H20ClN |
| VC0195631 | 3-Chlorobenzoic Acid | 535-80-8 | C7H5ClO2 |
| VC0195578 | Alverine Citrate | 5560-59-8 | C20H27N. C6H8O7 |
| VC0195279 | Deltamethrin Related Compound 4 ((S)-3-Phenoxybenzaldehyde Cyanohydrin) | 61826-76-4 | C14H11NO2 |
| VC0195617 | Cyclobenzaprine N-Oxide | 6682-26-4 | C20H21NO |
| VC0195580 | Amisulpride impurity (2-Methoxy-4-amino-5-ethylsulfonylbenzoic Acid) | 71675-87-1 | C10H13NO5S |
| VC0195395 | N,N'-Bis(2,3-dihydroxypropyl)-5-nitro-1,3-benzenedicarboxamide | 76820-34-3 | C14H19N3O8 |
| VC0195616 | Hydroxybupropion | 92264-81-8 | C13H18ClNO2 |